Cas no 2580208-72-4 (4-(aminomethyl)-3,5-dimethylbenzoic acid)

• Product Name: 4-(aminomethyl)-3,5-dimethylbenzoic acid
• CAS No: 2580208-72-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6210940
• PubChem ID: 165891004
• Update Time: 2025-07-23

4-(aminomethyl)-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3,5-dimethylbenzoic acid
• 2580208-72-4
• EN300-22997320

• Inchi： 1S/C10H13NO2/c1-6-3-8(10(12)13)4-7(2)9(6)5-11/h3-4H,5,11H2,1-2H3,(H,12,13)
• InChI Key： IUXPJCQJYZLUFQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(CN)=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(aminomethyl)-3,5-dimethylbenzoic acid

Recent Advances in the Application of 4-(Aminomethyl)-3,5-dimethylbenzoic Acid (CAS: 2580208-72-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(aminomethyl)-3,5-dimethylbenzoic acid (CAS: 2580208-72-4) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This aromatic carboxylic acid derivative, featuring both amino and carboxyl functional groups, has demonstrated significant potential in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analyses reveal that the 4-(aminomethyl)-3,5-dimethylbenzoic acid core offers multiple sites for chemical modification, making it particularly valuable for structure-activity relationship (SAR) studies. The dimethyl substitution pattern at the 3- and 5-positions provides steric hindrance that can influence molecular recognition processes, while the aminomethyl group at the 4-position serves as an excellent handle for further derivatization. These features have been exploited in recent drug design efforts, particularly in the development of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(aminomethyl)-3,5-dimethylbenzoic acid as a key intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The compound's rigid aromatic core was found to optimally position pharmacophoric elements within the HDAC active site, resulting in improved binding affinity and selectivity compared to previous generations of inhibitors. This work highlights the molecule's potential in epigenetic drug discovery for cancer therapy.

Another significant application was reported in ACS Chemical Biology, where 4-(aminomethyl)-3,5-dimethylbenzoic acid derivatives were developed as covalent inhibitors of SARS-CoV-2 main protease. The researchers designed compounds that exploit the aminomethyl group for targeted covalent modification of the protease active site cysteine residue. These inhibitors showed potent antiviral activity in cellular assays, suggesting potential utility in COVID-19 treatment strategies.

The physicochemical properties of 4-(aminomethyl)-3,5-dimethylbenzoic acid have also been extensively characterized in recent pharmaceutical research. Its balanced lipophilicity (clogP ~1.5) and moderate aqueous solubility make it particularly suitable for drug development applications. Computational studies have demonstrated favorable drug-likeness scores for derivatives of this scaffold, meeting key criteria of Lipinski's rule of five and Veber's guidelines for oral bioavailability.

Emerging applications extend beyond small molecule therapeutics. A 2024 Nature Chemical Biology publication described the use of 4-(aminomethyl)-3,5-dimethylbenzoic acid as a linker in antibody-drug conjugates (ADCs). The compound's bifunctional nature allowed for efficient conjugation to both monoclonal antibodies and cytotoxic payloads, while maintaining stability in circulation and controlled release at target sites. This represents an important advancement in targeted cancer therapy approaches.

Ongoing research continues to explore new applications of this versatile scaffold. Current investigations include its use in proteolysis-targeting chimeras (PROTACs), as a component of fluorescent probes for biological imaging, and as a building block for metal-organic frameworks with potential drug delivery applications. The unique combination of structural features in 4-(aminomethyl)-3,5-dimethylbenzoic acid ensures its continued relevance in cutting-edge chemical biology and pharmaceutical research.